Cas no 1804048-39-2 (Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1804048-39-2
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4949628
• Update Time: 2025-05-19

Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-16-11(15)7-2-3-10(13)8(4-7)5-9(14)6-12/h2-4H,5-6,13H2,1H3
• InChI Key： NMGOWXWUURGXTE-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C(=O)OC)C=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4

Additional information on Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate

Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804048-39-2): A Comprehensive Overview

Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804048-39-2) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This ester derivative, characterized by its unique chloro and keto functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which combines an aromatic benzoate core with reactive side chains, makes it a valuable building block for researchers exploring novel therapeutic agents.

The compound's chemical properties include a molecular weight of 255.68 g/mol and a precise arrangement of functional groups that enable diverse reactivity. The presence of both amino and ester moieties allows for selective modifications, making Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate particularly useful in multi-step synthetic routes. Recent studies highlight its potential in creating small-molecule inhibitors, a hot topic in drug discovery for targeting specific enzymes or signaling pathways.

In the context of current research trends, Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate aligns with the growing demand for custom synthetic intermediates. With the rise of AI-driven drug design and high-throughput screening, compounds like this are increasingly sought after for their ability to streamline the development of new pharmacophores. Researchers frequently search for terms such as "chloro-keto benzoate derivatives" or "amino ester building blocks," reflecting the compound's relevance in modern medicinal chemistry.

Applications of Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate extend beyond pharmaceuticals. It has shown promise in materials science, particularly in the synthesis of functionalized polymers and coordination complexes. Its reactive sites can be tailored to create advanced materials with specific optical or electronic properties, a key area of interest for nanotechnology and renewable energy sectors. This versatility underscores its importance in interdisciplinary research.

From a market perspective, the demand for high-purity Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate is rising, driven by its utility in peptide mimetics and covalent inhibitor development. Suppliers emphasize its role in addressing challenges like selective protein targeting, a frequent query among pharmaceutical chemists. Proper handling and storage recommendations—such as protection from moisture and light—are often highlighted to ensure optimal performance in synthetic applications.

Innovations in green chemistry have also influenced the synthesis protocols for Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate. Researchers are exploring catalytic methods to reduce waste and improve yields, aligning with global sustainability goals. This focus on eco-friendly synthesis resonates with laboratories aiming to minimize environmental impact while maintaining efficiency.

In summary, Methyl 4-amino-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1804048-39-2) represents a critical tool for modern chemical research. Its adaptability across drug discovery, materials science, and sustainable chemistry ensures its continued relevance. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation, addressing both fundamental and applied challenges in the molecular sciences.